Ethyl thiazolo[4,5-c]pyridine-2-carboxylate

• IUPAC Name: ethyl [1,3]thiazolo[4,5-c]pyridine-2-carboxylate
• InChI: InChI=1S/C9H8N2O2S/c1-2-13-9(12)8-11-6-5-10-4-3-7(6)14-8/h3-5H,2H2,1H3
• InChI Key: YYBXJJAPHASLEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(S1)C=CN=C2
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• CAS No.: 911463-38-2

Description

Ethyl thiazolo[4,5-c]pyridine-2-carboxylate, commonly referred to as ETPC, is a heterocyclic compound that has been used in a variety of scientific research applications. It is a relatively new compound, first synthesized in the early 2000s, and has been gaining popularity in recent years due to its unique properties and potential applications in various fields. ETPC has been used in the synthesis of various compounds, as well as in the development of new drugs, materials, and catalysts. In addition, ETPC has been studied for its potential uses in biochemistry, physiology, and other areas of scientific research.

Scientific Research Applications

Chemical Transformations and Synthesis

Ethyl thiazolo[4,5-c]pyridine-2-carboxylate serves as a key intermediate in various chemical transformations and syntheses. Notably, Albreht et al. (2009) demonstrated its transformation into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, showcasing its versatility in creating new molecular structures for potential applications in pharmaceuticals and material science (Albreht, Uršič, Svete, & Stanovnik, 2009).

Anticancer Potential

A study by Altug et al. (2011) involved the preparation of thiazolo[3,2-a]pyridines using a multicomponent reaction. One of the synthesized compounds exhibited promising anticancer activity across various cancer cell lines, indicating the potential utility of this compound derivatives in cancer research (Altug, Burnett, Caner, Dürüst, Elliott, Glanville, Guy, & Westwell, 2011).

New Compound Synthesis

Mohamed (2021) synthesized new derivatives of this compound, expanding the chemical repertoire of this molecule. The study emphasizes its role in synthesizing diverse compounds with potential biological applications (Mohamed, 2021).

Mechanism of Action

Biochemical Pathways

The compound’s effects may impact various pathways, including:
Ethyl thiazolo[4,5-c]pyridine-2-carboxylate could influence pathways like MAPK, PI3K/Akt, or NF-κB . It might affect energy production, biosynthesis, or catabolism. Alterations in cell cycle progression could occur. The compound may impact DNA damage response mechanisms.

Synthesis routes and methods

Procedure details

A solution of ethyl 2-(4-chloropyridin-3-ylamino)-2-oxoacetate (R-2) (8 g, 35 mmol) and Lawesson's reagent (8.5 g, 21 mmol) in toluene (100 mL) was refluxed for 2 h, and then concentrated in vacuo. The residue was purified by chromatography on silica gel to give the title compound. MS (m/z): 209 (M+1)+.